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Compound of Interest

Compound Name: 10-Methylundecanoic acid

Cat. No.: B1207798 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals handling 10-Methylundecanoic acid. The

following procedural steps and data are designed to ensure safe operational handling and

disposal of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for 10-Methylundecanoic acid is presented below.

Property Value

Molecular Formula C12H24O2

Molecular Weight 200.32 g/mol [1]

Melting Point 38-39 °C[2][3]

Boiling Point 306.6 °C at 760 mmHg[2]

Density 0.903 g/cm³[2]

Flash Point 165.7 °C[2]

Storage Temperature Room temperature or -20°C[1][2]
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Hazard Identification and Personal Protective
Equipment (PPE)
10-Methylundecanoic acid is classified as an irritant that can cause skin and serious eye

irritation.[2] It is also harmful to aquatic life with long-lasting effects. Adherence to the following

PPE guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE):

Eye and Face Protection:

Wear chemical safety goggles where there is a potential for splashing.[4]

In situations with a higher risk of splashing, a face shield should be worn in addition to

goggles.[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Skin Protection:

Gloves: Chemical-resistant gloves are required.[6] It is recommended to use gloves with a

high protection class and to replace them immediately if they become contaminated.

Always wash hands thoroughly after removing gloves.[7]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[5]

[7] For tasks with a higher potential for exposure, chemical-resistant coveralls may be

necessary.[6]

Respiratory Protection:

Work in a well-ventilated area to minimize the inhalation of dust or vapors.[5]

If dust is generated during handling, a respirator with a P2 filter is recommended.

For potential high concentrations of airborne particles, a supplied-air respirator may be

required.[4]
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Operational Plan: Handling and Disposal Workflow
The following diagram outlines the standard operating procedure for the safe handling of 10-
Methylundecanoic acid, from initial preparation to final disposal.
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Preparation Phase

Handling Phase

Cleanup and Disposal Phase

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Ensure Proper Ventilation
(Fume Hood)

3. Assemble All Necessary
Equipment and Reagents

4. Carefully Weigh or
Measure Chemical

5. Transfer Chemical to
Reaction Vessel

6. Perform Experimental
Procedure

7. Decontaminate Glassware
and Work Surfaces

8. Segregate and Label
Chemical Waste

9. Dispose of Waste in
Designated Containers

10. Doff and Dispose of
Contaminated PPE

11. Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for Safe Handling of 10-Methylundecanoic Acid.
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Detailed Experimental Protocols
Accidental Release Measures:

Minor Spills:

Immediately clean up all spills.[7]

Avoid breathing in any dust and prevent contact with skin and eyes.[7]

Sweep or shovel the spilled material into a suitable container for disposal.[5]

Major Spills:

Evacuate the area and alert emergency personnel.[7]

Ensure the area is well-ventilated.

Prevent the substance from entering drains.

Contain the spill using inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Disposal Plan:

Chemical waste must be handled as hazardous waste.

Dispose of the chemical and any contaminated materials in suitable, closed containers.[5]

All waste disposal must be conducted in accordance with local, regional, and national

environmental regulations.[5] Do not release into the environment.

First Aid Procedures:

After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.[5]
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In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin area with plenty of water.

After Eye Contact: Rinse the eyes cautiously with water for several minutes. If contact lenses

are present, remove them if it is easy to do so. Continue rinsing and consult an

ophthalmologist.

After Swallowing: Rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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